Cas no 85418-23-1 ((S)-4-Benzyloxy-1,3-butanediol)

• Product Name: (S)-4-Benzyloxy-1,3-butanediol
• CAS No: 85418-23-1
• MF: C₁₁H₁₆O₃
• MW: 196.242943763733
• CID: 664321
• PubChem ID: 87560843
• Update Time: 2024-12-09

(S)-4-Benzyloxy-1,3-butanediol Chemical and Physical Properties

Names and Identifiers

• 1,3-Butanediol, 4-(phenylmethoxy)-, (S)-
• (S)-4-Benzyloxy-1,3-butanediol
• (3S)-4-benzyloxybutane-1,3-diol
• (3S)-4-phenylmethoxybutane-1,3-diol
• (S)-4-(Benzyloxy)butane-1,3-diol
• B2902
• (3S)-4-(BENZYLOXY)BUTANE-1,3-DIOL
• (S)-4-Benzyloxy-1,3-butanediol >1,3-Butanediol, 4-(phenylmethoxy)-, (3S)-
• DB-248056
• SCHEMBL21780446
• T71399
• DTXSID70525290
• CS-0456265
• AKOS015839324
• 85418-23-1

• Inchi： 1S/C11H16O3/c12-7-6-11(13)9-14-8-10-4-2-1-3-5-10/h1-5,11-13H,6-9H2/t11-/m0/s1
• InChI Key： ZVVBUAFZGGHYAO-NSHDSACASA-N
• SMILES： C(O)C[C@H](O)COCC1=CC=CC=C1

Computed Properties

• Exact Mass: 196.11000
• Monoisotopic Mass: 196.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.6
• Topological Polar Surface Area: 49.7

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 141°C/0.5mmHg
• Flash Point: 169.3±25.1 °C
• Refractive Index: 1.5260-1.5300
• PSA: 49.69000
• LogP: 0.94650
• Vapor Pressure: 0.0±0.8 mmHg at 25°C
• pka: 13.99±0.20(Predicted)

(S)-4-Benzyloxy-1,3-butanediol Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h1106 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P108
• Safety Instruction： H303+H313+H110
• Storage Condition：0-10°C